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Compound of Interest

Compound Name: AcLys-PABC-VC-Aur0101

Cat. No.: B11930063

Application Notes and Protocols: AcLys-PABC-
VC-Aur0101

For Research Use Only. Not for use in diagnostic or therapeutic procedures.

Introduction

AcLys-PABC-VC-Aur0101 is a highly potent drug-linker conjugate designed for the
development of Antibody-Drug Conjugates (ADCSs). It comprises three key components:

e Aur0101: A potent synthetic auristatin analog that inhibits tubulin polymerization, leading to
cell cycle arrest and apoptosis.[1] Auristatins are a class of cytotoxic agents noted for their
high potency, making them suitable as payloads for ADCs.[2]

« Valine-Citrulline (VC) Linker: A dipeptide linker that is specifically designed to be cleaved by
lysosomal proteases, such as Cathepsin B, which are abundant within the intracellular
environment of tumor cells.[2][3] This enzymatic cleavage ensures targeted release of the
cytotoxic payload.

* p-Aminobenzylcarbamate (PABC) Spacer: A self-immolative spacer that, following the
cleavage of the VC linker, spontaneously releases the unmodified Aur0101 payload.[3]

e AcLys (Acetylated Lysine): Provides a point of attachment and can influence the
physicochemical properties of the drug-linker.
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This drug-linker is intended for conjugation to monoclonal antibodies (mAbs) or other targeting

moieties that recognize specific antigens on the surface of cancer cells. Upon binding to the

target antigen, the resulting ADC is internalized, and the Aur0101 payload is released within the

lysosome, exerting its potent cytotoxic effect.[1] This targeted delivery mechanism aims to

maximize efficacy while minimizing systemic toxicity associated with traditional chemotherapy.

Physicochemical and Handling Information
Chemical Properties

Property

Value

Molecular Formula

Ce6H103N13013S

Molecular Weight 1318.67 g/mol [4]
Appearance Solid[5]

Purity >97% (typical)[1]
CAS Number 1438851-17-2[1]

Storage and Stability

Proper storage is critical to maintain the integrity of AcLys-PABC-VC-Aur0101.

Condition

Recommendation Duration

Solid (Powder)

Store at -20°C. Protect from

light and moisture.[1][5] Store

in a sealed container, Up to 3 years
preferably under an inert

atmosphere (e.g., nitrogen).[1]

In Solvent

Store at -80°C. Protect from

] Up to 6 months
light.[1]

Store at -20°C. Protect from
light.[1]

Up to 1 month
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Note: The product is stable at room temperature for short periods, such as during shipping.[1]
However, long-term storage at room temperature is not recommended.

Solubility

Solvent Concentration

DMSO ~100 mg/mL (~75.83 mM)[1]

For in vivo studies, specific formulations are required. The following are examples and should
be optimized for the specific application.

Formulation Example Preparation Steps

1. Dissolve AcLys-PABC-VC-Aur0101 in DMSO.
10% DMSO, 40% PEG300, 5% Tween-80, 45% 2. Add PEG300 and mix thoroughly. 3. Add
Saline Tween-80 and mix. 4. Add saline to the final

volume and mix.[1]

1. Dissolve AcLys-PABC-VC-Aur0101 in DMSO.

10% DMSO, 90% Corn QOil . _ _
2. Add corn oil to the final volume and mix.[1]

Hazard Identification and Safety Precautions

Disclaimer: No formal Safety Data Sheet (SDS) for AcLys-PABC-VC-Aur0101 was publicly
available at the time of this document's creation. The following precautions are based on the
known high cytotoxicity of auristatin-class compounds and general principles for handling
highly potent active pharmaceutical ingredients (HPAPIS).[6][7]

Hazard Statement

AcLys-PABC-VC-Aur0101 contains a highly potent cytotoxic payload (Aur0101) that inhibits
microtubule formation.[1] It is presumed to be highly toxic to cells and should be handled with
extreme caution by trained personnel in a controlled laboratory environment. Occupational
exposure may pose a significant health risk.[6]

Personal Protective Equipment (PPE)
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A comprehensive safety program, including the use of appropriate PPE, is mandatory when
handling this compound.[8]

Gloves: Double gloving with nitrile gloves is recommended. Change gloves frequently and
immediately if contaminated.

o Lab Coat: A dedicated, disposable lab coat or gown should be worn.
o Eye Protection: ANSI-approved safety glasses or chemical splash goggles are required.

o Respiratory Protection: When handling the solid powder outside of a certified containment
system (e.g., weighing), a respirator with a particulate filter (e.g., N100 or P100) is essential.

Engineering Controls

« All handling of the solid form (e.g., weighing, reconstitution) should be performed in a
certified chemical fume hood, a Class Il biological safety cabinet, or a glove box to minimize
inhalation exposure.[6]

o Use disposable equipment (e.g., spatulas, weigh boats) whenever possible to avoid cross-
contamination.

First Aid Measures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical
attention.

Waste Disposal
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All waste materials, including empty vials, contaminated PPE, and unused solutions, should be
treated as hazardous chemical waste.[9] Dispose of in accordance with local, state, and federal
regulations. Do not dispose of down the drain. Decontamination of work surfaces can be

performed using a solution of bleach or another appropriate deactivating agent, followed by a
water rinse.

Mechanism of Action and Experimental Workflows
Intracellular Cleavage and Payload Release

The targeted delivery and release of Aur0101 is a multi-step process initiated by the binding of
the ADC to its target antigen on the cancer cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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